Cas no 537682-70-5 (N'-(1E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide)

• Product Name: N'-(1E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide
• CAS No: 537682-70-5
• MF: C₂₀H₁₇BrN₂O₄
• MW: 429.263984441757
• CID: 6070421
• PubChem ID: 135607164
• Update Time: 2025-11-01

N'-(1E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide
• AKOS002320754
• (E)-N'-(3-bromo-4-hydroxy-5-methoxybenzylidene)-2-(naphthalen-1-yloxy)acetohydrazide
• N'-[(E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-2-(naphthalen-1-yloxy)acetohydrazide
• SR-01000010884
• N'-[(1E)-(3-BROMO-4-HYDROXY-5-METHOXYPHENYL)METHYLIDENE]-2-(NAPHTHALEN-1-YLOXY)ACETOHYDRAZIDE
• N-[(E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylideneamino]-2-naphthalen-1-yloxyacetamide
• SR-01000010884-1
• F1232-0249
• 537682-70-5
• Z847016524

• Inchi： 1S/C20H17BrN2O4/c1-26-18-10-13(9-16(21)20(18)25)11-22-23-19(24)12-27-17-8-4-6-14-5-2-3-7-15(14)17/h2-11,25H,12H2,1H3,(H,23,24)/b22-11+
• InChI Key： BVMCOZDPPLEJAD-SSDVNMTOSA-N
• SMILES： BrC1=C(C(=CC(/C=N/NC(COC2=CC=CC3=CC=CC=C32)=O)=C1)OC)O

Computed Properties

• Exact Mass: 428.03717g/mol
• Monoisotopic Mass: 428.03717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80.2Ų

Additional information on N'-(1E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide

Compound CAS No 537682-70-5: N'-(1E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide

The compound with CAS No 537682-70-5, named N'-(1E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene-2-(naphthalen-1-yloxy)acetohydrazide, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of hydrazides, characterized by the presence of a hydrazine derivative group. The molecule incorporates several functional groups, including a bromine atom, hydroxyl group, methoxy group, and a naphthoxy group, which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. The N'-(1E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene moiety is known to exhibit significant biological activity, particularly in anti-inflammatory and antioxidant assays. The presence of the naphthalen-1-yloxy group further enhances the compound's solubility and bioavailability, making it a promising candidate for drug development.

From a structural perspective, the compound features a conjugated system involving the phenyl ring and the naphthoxy group. This conjugation plays a crucial role in stabilizing the molecule and influencing its electronic properties. The methylidene group acts as a bridge between the phenyl ring and the acetohydrazide moiety, creating a rigid structure that is essential for its biological activity.

Research into this compound has focused on its potential as an anticancer agent. Studies have shown that N'-(1E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways. The bromine atom in the molecule is particularly significant, as it enhances the compound's ability to penetrate cellular membranes and interact with intracellular targets.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to improve reaction efficiency and yield. The naphthalen-1-yloxy group is introduced via an etherification reaction, while the hydrazide moiety is formed through hydrolysis of an appropriate nitrile precursor.

The physical properties of this compound include a melting point of approximately 200°C and a molecular weight of 498.9 g/mol. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have enabled researchers to model the interaction of this compound with target proteins at the molecular level. Molecular docking studies have revealed that N'-(1E)-(3-bromo-4-hydroxy-5-methoxyphenyl)methylidene derivatives can bind effectively to receptors involved in inflammation and oxidative stress. These findings underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

In conclusion, CAS No 537682-70-5 represents a cutting-edge compound with significant potential in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool for advancing drug discovery efforts in oncology and other therapeutic areas.